Cas no 90047-72-6 (1-[3-(benzyloxy)-4-methoxyphenyl]-2,2,2-trichloroethanol)

• Product Name: 1-[3-(benzyloxy)-4-methoxyphenyl]-2,2,2-trichloroethanol
• CAS No: 90047-72-6
• MF: C₁₆H₁₅Cl₃O₃
• MW: 361.647502183914
• CID: 1948267
• PubChem ID: 190118
• Update Time: 2025-04-21

1-[3-(benzyloxy)-4-methoxyphenyl]-2,2,2-trichloroethanol Chemical and Physical Properties

Names and Identifiers

• 1-[3-(benzyloxy)-4-methoxyphenyl]-2,2,2-trichloroethanol
• 2,2,2-trichloro-1-(4-methoxy-3-phenylmethoxyphenyl)ethanol
• 2,2,2-trichloro-1-(4-methoxy-3-phenylmethoxy-phenyl)ethanol
• DTXSID101009121
• 90047-72-6
• 1-[3-(Benzyloxy)-4-methoxyphenyl]-2,2,2-trichloroethan-1-ol

• Inchi： 1S/C16H15Cl3O3/c1-21-13-8-7-12(15(20)16(17,18)19)9-14(13)22-10-11-5-3-2-4-6-11/h2-9,15,20H,10H2,1H3
• InChI Key： YMUMGKABERELLD-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=CC(=C(C=1)OCC1C=CC=CC=1)OC)O)(Cl)Cl

Computed Properties

• Exact Mass: 360.009
• Monoisotopic Mass: 360.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.372
• Boiling Point: 467.1°C at 760 mmHg
• Flash Point: 236.3°C
• Refractive Index: 1.596